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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

An in-depth toxicological assessment of the monoazo dye, Disperse Red 278 (CAS No.
68248-10-2), is significantly hampered by a notable absence of publicly available scientific
literature and comprehensive safety data. Despite its use in the textile industry for coloring
polyester fabrics, a thorough toxicological profile, including quantitative data on acute and
chronic toxicity, genotoxicity, carcinogenicity, and reproductive effects, remains largely
uncharacterized. This technical guide summarizes the limited available information and
provides a broader context based on the toxicological properties of related chemical classes,
such as disperse dyes and azo dyes.

Physicochemical and Identified Information

A clear understanding of a substance's identity is the foundation of any toxicological
assessment.
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Property Value Reference

B-Alanine, N-[3-
(acetylamino)-4-[2-(4-

Chemical Name nitrophenyl)diazenyl]phenyl]-N-  [1]
(3-methoxy-3-oxopropyl)-,
methyl ester

C.l. Name Disperse Red 278, C.I. 113386  [2][3]
CAS Number 68248-10-2 [2][3]
Molecular Formula C22H25N507 [3114]
Molecular Weight 471.46 g/mol [31[4]
Chemical Class Monoazo dye [2]
Appearance Red powder [5]

Dyeing and printing of
Application polyester and polyester/cotton [2][5]
blends.

Mammalian Toxicology: A Gap in Knowledge

A comprehensive search of scientific databases and regulatory agency websites reveals a
significant lack of specific studies on the mammalian toxicity of Disperse Red 278. No
quantitative data, such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-Effect
Level), or LOAEL (Lowest-Observed-Adverse-Effect Level), are publicly available.

Acute Toxicity

There are no published studies on the acute oral, dermal, or inhalation toxicity of Disperse
Red 278.

Skin and Eye Irritation and Sensitization

While no specific data exists for Disperse Red 278, a safety data sheet for a product identified
as "Bizol Red CD" or "Reactive Red 278" with the same CAS number (68248-10-2) suggests it
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may cause mild skin and eye irritation.[6] Disperse dyes, as a class, are known to have skin
sensitizing potential.[7]

Genotoxicity and Carcinogenicity

There is no specific information on the genotoxic or carcinogenic potential of Disperse Red
278. However, as a monoazo dye, there are general concerns. The metabolic cleavage of the
azo bond (-N=N-) can lead to the formation of aromatic amines.[8][9] Some aromatic amines
are known to be mutagenic and carcinogenic.[10][11] Therefore, the potential for Disperse Red
278 to be metabolized to hazardous aromatic amines warrants investigation.

Reproductive and Developmental Toxicity

No studies on the reproductive or developmental toxicity of Disperse Red 278 have been
identified.

Ecotoxicology

Information regarding the environmental fate and toxicity of Disperse Red 278 is also scarce.
The general persistence and potential for bioaccumulation of disperse dyes in aquatic
environments are areas of concern.

General Toxicological Concerns for Azo and
Disperse Dyes

In the absence of specific data for Disperse Red 278, a cautious approach based on the
known hazards of related dyes is prudent for researchers and professionals in drug
development.

Azo Dyes

The primary toxicological concern for azo dyes is their potential to undergo reductive cleavage
of the azo bond by intestinal microflora or liver enzymes, leading to the release of aromatic
amines.[8] The toxicity of the parent azo dye is often dependent on the toxicity of its potential
aromatic amine metabolites.

Disperse Dyes
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Disperse dyes are characterized by their low water solubility and small molecular size, which
allows them to penetrate and color synthetic fibers. These properties also mean they can be
more readily absorbed through the skin, leading to a higher potential for skin sensitization.[7]
Some disperse dyes have also been shown to possess mutagenic and genotoxic properties.
[12]

Experimental Protocols and Signaling Pathways:
Uncharted Territory

Due to the lack of primary research on the toxicology of Disperse Red 278, no established
experimental protocols for its toxicological evaluation could be retrieved. Similarly, there is no
information on any signaling pathways that might be perturbed by this specific dye.

For general guidance on relevant experimental designs, researchers can refer to established
OECD (Organisation for Economic Co-operation and Development) guidelines for the testing of
chemicals. For azo dyes, in vitro genotoxicity assays such as the Ames test (bacterial reverse
mutation assay) and in vivo studies like the comet assay or micronucleus test would be critical
to assess their potential mutagenicity.[13][14]

Below is a generalized workflow for assessing the potential toxicity of an uncharacterized azo
dye.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://datasheets.scbt.com/sc-214922.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10655148/
https://www.benchchem.com/product/b15554066?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20549607/
https://pubmed.ncbi.nlm.nih.gov/25785560/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Initial Assessment

Physicochemical Characterization
(Solubility, Purity, etc.)

l Metabolism Studies

In Silico Toxicity Prediction In Vitro Metabolism
(QSAR models) (Liver S9 fraction)

In Vitro Toicity Testing l

Cytotoxicity Assays Identification of Metabolites
(e.g., MTT, LDH) (LC-MS/MS)

est metabolites
for genotoxicity

Genotoxicity Assays
(Ames test, Micronucleus Assay)

~
~
N
~
S
\
\
N\

\,
Skin Sensitization Assays
(e.g., DPRA, KeratinoSens™)

\
\
N Positive results may trigger

/
1

I
\\Posilive results may trigger/l
\, /
In Viv\o\T oxicity Testing (if)v{larramed)
PN ¥

Acute Toxicity Studies
(e.g., OECD 420, 423, or 425)

l

Repeated Dose Toxicity Studies
(e.g., OECD 407, 408)

Risk Asiyessment

Hazard Identification

'

Dose-Response Assessment

'

Exposure Assessment

'

Risk Characterization

Click to download full resolution via product page

Generalized workflow for toxicological assessment of an uncharacterized azo dye.

Given the current data gap, it is not possible to construct a signaling pathway diagram for

Disperse Red 278. Research into the metabolic fate of this dye and the subsequent interaction
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of its metabolites with cellular pathways would be a necessary first step.

Conclusion

The toxicological profile of Disperse Red 278 is largely unknown. While it is actively used in
the textile industry, the absence of publicly accessible safety and toxicological data is a
significant concern. Based on its chemical class as a monoazo disperse dye, there is a
potential for skin sensitization and for the metabolic formation of potentially hazardous aromatic
amines. A comprehensive toxicological evaluation, following established international
guidelines, is urgently needed to adequately characterize the potential risks to human health
and the environment associated with Disperse Red 278. Researchers and professionals are
advised to handle this substance with caution, employing appropriate personal protective
equipment and engineering controls to minimize exposure until more definitive toxicological
data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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